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Compound of Interest

Compound Name: Blarcamesine

Cat. No.: B1667132

Essential Safety and Handling Guide for
Blarcamesine

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Blarcamesine. Adherence to
these procedures is vital for ensuring laboratory safety and maintaining experimental integrity.

Chemical and Physical Properties

Blarcamesine is an agonist of the sigma non-opioid intracellular receptor 1 (ol receptor) and
is supplied as a crystalline solid.[1] A summary of its key physical and chemical properties is
provided below.
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Property Data

Synonyms AE37, AV2-73, Anavex 2-73

) tetrahydro-N,N-dimethyl-2,2-diphenyl-3-
Chemical Name )
furanmethanamine

Molecular Formula C19H23NO
Molecular Weight 281.4 g/mol
Appearance Crystalline solid
Purity >98%

Storage Temperature -20°C

Soluble in ethanol and dimethylformamide

Solubilit
Y (approx. 30 mg/ml), slightly soluble in DMSO.[1]

Personal Protective Equipment (PPE)

Given the nature of Blarcamesine as a potent pharmaceutical compound, stringent adherence
to PPE protocols is mandatory to prevent accidental exposure. The following PPE should be
worn at all times when handling the compound.
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PPE Category Specification

Chemically resistant gloves (e.g., nitrile) must
Hand Protection be worn. Inspect gloves for integrity before each

use.

Safety glasses with side shields or chemical
Eye Protection splash goggles are required to protect against

airborne particles and splashes.

A laboratory coat must be worn and fully
] fastened. For procedures with a higher risk of
Body Protection o ] i
contamination, a disposable gown is

recommended.

When handling the solid form outside of a
certified chemical fume hood or ventilated
) ) enclosure, a NIOSH-approved respirator (e.g.,
Respiratory Protection ] ]
N95 or higher) is necessary to prevent
inhalation of the powder. All work with the solid

should ideally be performed in a fume hood.

Operational Plans: Handling and Experimental
Protocols

General Handling Precautions:

Blarcamesine should be considered hazardous until further information is available.[1]

Avoid all direct contact. Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[1]

Wash hands thoroughly after handling, even if gloves were worn.

Use Blarcamesine in a well-ventilated area, preferably within a chemical fume hood,
especially when handling the solid powder to minimize inhalation risk.

Ensure a safety shower and eyewash station are readily accessible.
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Experimental Protocol: Preparation of a Blarcamesine
Stock Solution

This protocol outlines the steps for preparing a stock solution of Blarcamesine for in vitro or in

vivo studies.

Materials:

Blarcamesine (crystalline solid)

Solvent of choice (e.g., ethanol, dimethylformamide) purged with an inert gas[1]
Appropriate PPE (see table above)

Analytical balance

Fume hood

Sterile conical tubes or vials

Pipettes and sterile tips

Procedure:

Preparation: Don all required PPE and perform the entire procedure within a certified
chemical fume hood.

Weighing: Carefully weigh the desired amount of Blarcamesine solid using an analytical
balance.

Solubilization: Transfer the weighed Blarcamesine to a sterile conical tube or vial. Add the
appropriate volume of the chosen solvent (purged with inert gas) to achieve the desired
concentration (e.g., for a 30 mg/ml stock in ethanol).[1]

Dissolution: Vortex or gently agitate the solution until the Blarcamesine is completely
dissolved.

Storage: Store the stock solution at -20°C for long-term stability.
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Caption: Workflow for Preparing a Blarcamesine Stock Solution.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1667132?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan
Proper disposal of Blarcamesine and associated waste is critical to prevent environmental
contamination and ensure safety.

Waste Segregation:

o Solid Blarcamesine Waste: Unused or expired solid Blarcamesine should be treated as
hazardous chemical waste.

o Liquid Blarcamesine Waste: Solutions containing Blarcamesine should be collected in a
designated, sealed, and clearly labeled hazardous waste container.

e Contaminated Materials: All materials that have come into contact with Blarcamesine,
including gloves, pipette tips, vials, and bench paper, must be disposed of as hazardous
chemical waste.

Disposal Procedure:

o Containment: Collect all Blarcamesine waste in appropriate, leak-proof, and clearly labeled
containers. Do not mix with other waste streams unless compatibility is confirmed.

e Labeling: Label waste containers with "Hazardous Waste," the full chemical name
"Blarcamesine," and any other required institutional information.

o Storage: Store waste containers in a designated, secure, and well-ventilated area away from
incompatible materials.

o Pickup: Arrange for waste pickup and disposal through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do
not dispose of Blarcamesine down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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